N1-(2-methoxy-2-(2-methoxyphenyl)ethyl)-N2-(1-phenylethyl)oxalamide

• IUPAC Name: N-[2-methoxy-2-(2-methoxyphenyl)ethyl]-N'-(1-phenylethyl)oxamide
• InChI: InChI=1S/C20H24N2O4/c1-14(15-9-5-4-6-10-15)22-20(24)19(23)21-13-18(26-3)16-11-7-8-12-17(16)25-2/h4-12,14,18H,13H2,1-3H3,(H,21,23)(H,22,24)
• InChI Key: AMOTYTYCXBJDND-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)NC(=O)C(=O)NCC(C2=CC=CC=C2OC)OC
• Molecular Formula: C20H24N2O4
• Molecular Weight: 356.4 g/mol

Description

The compound is a complex organic molecule that contains two methoxyphenyl groups and a phenylethyl group linked by an oxalamide group. Methoxyphenyl is a common motif in organic chemistry and is part of many bioactive compounds.

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds are often synthesized using methods such as the catalytic protodeboronation of pinacol boronic esters.

Scientific Research Applications

Novel Synthetic Approaches and Chemical Properties

• Synthesis of Di- and Mono-Oxalamides : A novel synthetic approach to N1-(2-carboxyaryl)-N2-(aryl or H)oxalamides has been developed, showcasing the versatility of oxalamide compounds in creating anthranilic acid derivatives and oxalamides through a one-pot synthesis method. This method is operationally simple and yields high Mamedov et al., 2016.

• Electrochemical Properties and Electrocatalytic Applications : N-Oxyl compounds, including oxalamide derivatives, exhibit diverse electrochemical properties and are used as catalysts for selective oxidation of organic molecules. These properties enable them to mediate a wide range of electrosynthetic reactions, providing insights into the mechanisms of chemical and electrochemical catalysis Nutting et al., 2018.

Applications in Polymer Science and Materials Chemistry

• Cationic to Zwitterionic Polymer Transformation : A novel cationic polymer was synthesized, capable of transforming into a zwitterionic form upon irradiation. This feature is utilized for DNA condensation and release, as well as for switching antibacterial activity, demonstrating the potential of oxalamide derivatives in creating responsive materials for biomedical applications Sobolčiak et al., 2013.

Advanced Materials and Chemical Reactions

• Promotion of Antiferromagnetic Exchange in Multinuclear Copper(II) Complexes : Oxalamide derivatives were used to promote antiferromagnetic exchange interactions in multinuclear copper(II) complexes. These findings highlight the role of fused oxamato/oxamidato ligands in enhancing magnetic properties, which could be beneficial for developing new magnetic materials Weheabby et al., 2018.